Cas no 2803861-25-6 (Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 2803861-25-6
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5464599
• Update Time: 2025-06-13

Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3772450593
• tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate
• Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-7-10-4-5-13(6-10,8-14)9-15/h9-10H,4-8H2,1-3H3
• InChI Key： BDZVIVSJAKJKAF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(C=O)(C1)C2)=O

Computed Properties

• Exact Mass: 239.15214353 g/mol
• Monoisotopic Mass: 239.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.31
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate

Comprehensive Overview of Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS No. 2803861-25-6)

Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS No. 2803861-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound belongs to the class of azabicyclic derivatives, which are known for their unique structural properties and potential applications in drug discovery. The presence of both a formyl group and a tert-butyl carboxylate moiety in its structure makes it a versatile intermediate for the synthesis of complex molecules.

In recent years, the demand for azabicyclic compounds has surged due to their role in the development of novel therapeutics. Researchers are particularly interested in Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate as a building block for central nervous system (CNS) drugs and enzyme inhibitors. Its rigid bicyclic framework provides a stable scaffold for designing molecules with high selectivity and potency. This aligns with the growing trend in medicinal chemistry to explore constrained ring systems for improved drug-like properties.

The synthesis of Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate involves multi-step organic reactions, including cyclization, protection-deprotection strategies, and functional group transformations. These processes are often optimized to achieve high yields and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2803861-25-6 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

One of the key advantages of Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate is its compatibility with parallel synthesis techniques, which are widely employed in modern drug discovery. This feature enables researchers to rapidly generate libraries of analogs for biological evaluation. Additionally, the compound's lipophilicity and hydrogen bonding capacity make it a promising candidate for optimizing blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

From a commercial perspective, Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale of production, purity requirements, and custom synthesis options. Researchers often seek detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure proper handling and storage.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for azabicyclic intermediates like Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate. This includes the use of catalytic methods and biodegradable solvents to minimize environmental impact. Such innovations resonate with the broader scientific community's focus on sustainable drug development and reduced carbon footprint.

Looking ahead, Tert-butyl 1-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate is expected to play a pivotal role in advancing precision medicine and targeted therapies. Its structural features make it a valuable tool for addressing unmet medical needs, particularly in neurology and oncology. As research continues to uncover new applications, this compound is likely to remain a focal point in cutting-edge chemical innovation.